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Compound of Interest

Compound Name: beta-Caryophyllene

Cat. No.: B1668595

Essential Safety and Handling Guide for beta-
Caryophyllene

This guide provides crucial safety and logistical information for laboratory personnel, including
researchers, scientists, and drug development professionals, who handle beta-Caryophyllene.
The following procedural guidance outlines the necessary personal protective equipment
(PPE), handling protocols, and disposal plans to ensure a safe laboratory environment.

Key Safety Data

The following table summarizes important quantitative safety data for beta-Caryophyllene.
Note that some values may refer to beta-Caryophyllene in a solution, as specified.
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Parameter Value Source

CAS Number 87-44-5 [1][2]13]

Molecular Formula CisH24 [1]

Molecular Weight 204.35 g/mol [1]

Flash Point 12 °C (53.6 °F) In solution with propan-2-ol[4]
Boiling Point 82 °C (179.6 °F) In solution with propan-2-ol[4]
Auto-ignition Temperature 425 °C (797 °F) In solution with propan-2-ol[4]
Occupational Exposure Limits Not established [1][5][6]

Personal Protective Equipment (PPE)

When handling beta-Caryophyllene, the use of appropriate PPE is mandatory to minimize
exposure and ensure personal safety.

Eye and Face Protection: Always wear safety goggles with side shields to protect against
splashes.[1][2][6][7]

e Hand Protection: Chemical-resistant gloves are required.[1][2][5][6][7][8][9][10] Inspect

gloves for any damage before use and utilize proper glove removal techniques to avoid skin

contact.[6]

» Body Protection: Wear a lab coat or impervious clothing.[1][6] For tasks with a higher risk of

exposure, disposable sleeves may be worn.[11] Any contaminated clothing must be removed

immediately and washed before being reused.[5][8][9]

o Respiratory Protection: Under conditions of adequate ventilation, respiratory protection is

generally not necessary.[6][7] If vapors or aerosols are generated, a suitable respirator must

be used.[1][5]

Operational Plan: Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical for maintaining a safe
laboratory environment.
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Handling Procedures

o Ventilation: Always handle beta-Caryophyllene in a well-ventilated area, such as a chemical
fume hood, to minimize inhalation of vapors.[1][2][8][12]

o Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes,
and prevent inhalation of vapors or mists.[1][2][3][5][7][8][12]

e Hygiene Practices: Do not eat, drink, or smoke in areas where beta-Caryophyllene is
handled.[1] Always wash hands thoroughly with soap and water after handling the
substance.[1][2][7][8]

« Ignition Sources: Keep the substance away from heat, sparks, open flames, and other
potential ignition sources.[7][8][12] Take precautionary measures against static discharge.[3]
[12]

Storage Procedures

» Container: Keep the container tightly sealed when not in use.[1][2][6][8][12]

e Location: Store in a cool, dry, and well-ventilated area.[1][7][8] A recommended storage
temperature is between 2-8 °C.[2]

o Security: Store in a locked cabinet or secure area to prevent unauthorized access.[5][7][9]

Emergency and Disposal Plans
Spill Response Protocol

In the event of a spill, follow these steps:

Evacuate: Immediately evacuate non-essential personnel from the spill area.[1][5]

Ventilate: Ensure the area is well-ventilated.[1][5][8]

Remove Ignition Sources: Eliminate all potential sources of ignition from the vicinity.[8][11]

Wear PPE: Don appropriate PPE, including respiratory protection if necessary, before
addressing the spill.[1][5][8]
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Containment: Cover drains and contain the spill using an inert, non-combustible absorbent
material such as sand, diatomaceous earth, or a universal binder.[2][3][8][9]

Collection: Carefully collect the absorbed material and place it into a suitable, sealed
container labeled for chemical waste.[8][11]

Decontamination: Clean the spill area thoroughly. A wash with 60-70% ethanol followed by a
soap and water solution can be effective.[11]

Environmental Protection: Prevent the spilled material from entering drains, sewers, or
waterways.[2][3][5][8][12]

First Aid Measures

« |If Swallowed: Aspiration hazard. May be fatal if swallowed and enters airways.[2][3][5][7][8]
Immediately call a poison control center or doctor. Do NOT induce vomiting.[2][5][7][8][9]

If on Skin: May cause an allergic skin reaction.[2][3][5][8] Immediately wash the affected area
with plenty of soap and water.[5][8][9] If irritation or a rash develops, seek medical attention.

[S181[°]

If in Eyes: Rinse cautiously with water for several minutes.[2] If wearing contact lenses,
remove them if it is easy to do so. Continue rinsing and seek medical advice.[1][2]

If Inhaled: Move the individual to fresh air.[1][2][5] If breathing becomes difficult, seek
immediate medical attention.[1][9]

Disposal Plan

Chemical waste must be handled and disposed of in accordance with all applicable local, state,
and federal regulations.[5][8][9][12]

o Waste Collection: Collect waste beta-Caryophyllene and any contaminated materials (e.g.,
absorbent pads, gloves) in a designated, properly labeled, and sealed container.[8][11]

e Hazardous Waste: This material and its container may be classified as hazardous waste and
must be disposed of accordingly.[9]
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e Environmental Precaution: Do not allow the chemical waste to enter the sewer system or the

environment.[5]

o Professional Disposal: Arrange for disposal through a licensed professional waste disposal

service.

Workflow for Handling beta-Caryophyllene
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BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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